Cas no 33077-70-2 (4-(Pyridine-2-carbonyl)phenol)

• Product Name: 4-(Pyridine-2-carbonyl)phenol
• CAS No: 33077-70-2
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD01716461
• CID: 310264
• PubChem ID: 36317
• Update Time: 2025-04-23

4-(Pyridine-2-carbonyl)phenol Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-hydroxyphenyl)-2-pyridinyl-
• (4-hydroxyphenyl)-pyridin-2-ylmethanone
• (4-hydroxyphenyl)(pyridin-2-yl)methanone
• (p-Hydroxyphenyl) 2-pyridyl ketone
• 2-(p-Hydroxybenzoyl)pyridine
• BRN 1527976
• Ketone, (p-hydroxyphenyl) 2-pyridyl
• p-Hydroxyphenyl 2-pyridyl ketone
• Pyridine, 2-(p-hydroxybenzoyl)-
• KU9QMQ3YG6
• 4-?(Pyridine-?2-?carbonyl)?phenol
• 33077-70-2
• SCHEMBL2485773
• ADNZLHSXIAPURS-UHFFFAOYSA-N
• UNII-KU9QMQ3YG6
• BS-16884
• DTXSID90186726
• EN300-1663454
• NS00029415
• (4-hydroxy-phenyl)-pyridin-2-yl-methanone
• Methanone, (4-hydroxyphenyl)-2-pyridinyl-
• CS-0162272
• MFCD01716461
• AKOS006275931
• 4-(PYRIDINE-2-CARBONYL)PHENOL
• D80784
• (4-HYDROXYPHENYL)-2-PYRIDINYLMETHANONE
• EINECS 251-368-6
• DB-388956
• 4-(Pyridine-2-carbonyl)phenol

• MDL： MFCD01716461
• Inchi： 1S/C12H9NO2/c14-10-6-4-9(5-7-10)12(15)11-3-1-2-8-13-11/h1-8,14H
• InChI Key： ADNZLHSXIAPURS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 199.06337
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.1919 (rough estimate)
• Boiling Point: 336.72°C (rough estimate)
• Refractive Index: 1.5880 (estimate)
• PSA: 50.19

Additional information on 4-(Pyridine-2-carbonyl)phenol

Comprehensive Overview of Methanone,(4-hydroxyphenyl)-2-pyridinyl- (CAS No. 33077-70-2)

Methanone,(4-hydroxyphenyl)-2-pyridinyl- (CAS No. 33077-70-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique molecular structure featuring a hydroxyphenyl group and a pyridinyl moiety, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its versatility and the growing demand for advanced chemical intermediates.

The chemical properties of Methanone,(4-hydroxyphenyl)-2-pyridinyl- include a molecular weight of approximately 215.22 g/mol and a distinct aromatic framework. Its hydroxyphenyl component contributes to its solubility in polar solvents, while the pyridinyl group enhances its stability under various conditions. These characteristics make it an excellent candidate for use in pharmaceutical intermediates, where precise chemical reactivity is crucial. Recent studies have explored its role in the synthesis of novel drug candidates, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

In the realm of material science, Methanone,(4-hydroxyphenyl)-2-pyridinyl- has shown promise as a building block for advanced polymers and coatings. Its ability to form stable bonds with other aromatic compounds makes it suitable for creating high-performance materials with enhanced thermal and mechanical properties. This has led to its incorporation in electronic materials and optical devices, where durability and precision are paramount. The compound's compatibility with modern manufacturing techniques further underscores its industrial relevance.

From an SEO and user-interest perspective, queries related to Methanone,(4-hydroxyphenyl)-2-pyridinyl- often include searches for its synthesis methods, applications in drug development, and safety data. Addressing these topics, recent advancements in synthetic chemistry have streamlined the production of this compound, making it more accessible for research and commercial use. Additionally, its non-toxic profile and compliance with regulatory standards have been highlighted in safety assessments, ensuring its suitability for diverse applications.

The market dynamics for Methanone,(4-hydroxyphenyl)-2-pyridinyl- reflect its growing importance. With the pharmaceutical and material science sectors expanding rapidly, the demand for high-purity chemical intermediates like this compound is on the rise. Industry reports indicate a steady increase in its procurement by research institutions and manufacturing units, driven by its versatility and performance efficiency. Furthermore, collaborations between academic and industrial entities are fostering innovation, leading to new applications and improved synthesis techniques.

In conclusion, Methanone,(4-hydroxyphenyl)-2-pyridinyl- (CAS No. 33077-70-2) stands out as a compound of significant scientific and industrial interest. Its unique chemical properties, coupled with its broad applicability, position it as a key player in advancing research and technology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.